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Compound of Interest

Compound Name: Icl-sirt078

Cat. No.: B13447357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide essential information and protocols for the stability and storage

of ICL-SIRT078, a selective SIRT2 inhibitor. Adherence to these guidelines is crucial for

ensuring the integrity and activity of the compound in research and development applications.

Compound Information
Parameter Value

IUPAC Name

3-((2-Methoxynaphthalen-1-yl)methyl)-7-

((pyridin-3-ylmethyl)amino)-5,6,7,8-

tetrahydrobenzo[1][2]thieno[2,3-d]pyrimidin-

4(3H)-one[3]

CAS Number 1060430-64-9[3]

Molecular Formula C28H26N4O2S[3]

Molecular Weight 482.60 g/mol

Recommended Storage and Handling
Proper storage and handling are vital to prevent degradation and maintain the biological activity

of ICL-SIRT078. The following conditions are based on information from chemical suppliers.
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Table 2.1: Recommended Storage Conditions for Solid
Compound and Solutions

Form
Storage
Temperature

Storage Conditions Shelf Life

Solid Powder -20°C

Store in a tightly

sealed container in a

dry and dark place.

>2 years (if stored

properly)

Stock Solution (in

DMSO)
-20°C or -80°C

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.

6 months at -20°C; 1

year at -80°C

Disclaimer: The shelf life provided is an estimate based on typical handling of similar

compounds. Users should independently verify the stability for their specific applications and

storage conditions.

Stability Profile (Illustrative)
No formal, publicly available stability studies for ICL-SIRT078 have been identified. The

following table is for illustrative purposes only and demonstrates the type of data that would be

generated in a comprehensive stability assessment. Researchers should perform their own

stability studies for their specific formulations and storage conditions.

Table 3.1: Illustrative Stability Data for ICL-SIRT078 in
DMSO at -20°C

Time Point Purity (%) by HPLC Appearance

Initial (T=0) 99.5 Colorless solution

1 Month 99.4 Colorless solution

3 Months 99.2 Colorless solution

6 Months 98.9 Colorless solution

12 Months 98.1 Faint yellow tint
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Experimental Protocols
Protocol 4.1: Preparation of ICL-SIRT078 Stock Solution
(10 mM)

Pre-weighing Preparation: Before opening the vial, centrifuge it briefly to ensure that all the

solid material is at the bottom.

Weighing: Accurately weigh the desired amount of ICL-SIRT078 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve a 10

mM concentration. For example, to prepare a 10 mM stock solution from 1 mg of ICL-
SIRT078 (MW = 482.60), add 207.2 µL of DMSO.

Dissolution: Vortex the solution for 1-2 minutes to ensure complete dissolution. Gentle

warming (to 37°C) may be applied if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, light-

protecting tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C as

recommended in Table 2.1.

Protocol 4.2: General Workflow for Assessing Solution
Stability
This protocol outlines a general procedure for researchers to determine the stability of ICL-
SIRT078 in a specific solvent and storage condition.

Prepare a fresh stock solution of ICL-SIRT078 at a known concentration (e.g., 10 mM in

DMSO) as described in Protocol 4.1. This is your T=0 sample.

Analyze the T=0 sample immediately using a suitable analytical method, such as High-

Performance Liquid Chromatography (HPLC) with UV detection, to determine the initial

purity and concentration.

Store aliquots of the stock solution under the desired storage conditions (e.g., -20°C, 4°C,

room temperature). Protect from light.
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At specified time points (e.g., 1 week, 1 month, 3 months, 6 months), retrieve an aliquot and

re-analyze it using the same analytical method as in step 2.

Compare the results from each time point to the T=0 sample to assess any degradation

(decrease in purity, appearance of new peaks) over time.
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Caption: Simplified signaling pathway showing ICL-SIRT078 inhibiting SIRT2.
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Caption: Experimental workflow for assessing the stability of ICL-SIRT078 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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